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Compound of Interest

Compound Name: 4-Aminohexan-1-ol

Cat. No.: B2386691 Get Quote

Technical Support Center: 4-Aminohexan-1-ol
This technical support center provides guidance on the safe storage and handling of 4-
Aminohexan-1-ol in a laboratory setting. Below you will find frequently asked questions

(FAQs) and troubleshooting guides to address common issues you may encounter during your

experiments.

Frequently Asked Questions (FAQs)
1. What is 4-Aminohexan-1-ol and what are its primary hazards?

4-Aminohexan-1-ol (CAS No: 344240-78-4) is a chemical compound with the molecular

formula C6H15NO.[1] It is important to be aware of its potential hazards in a laboratory setting.

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-Aminohexan-1-ol is classified as a combustible liquid that is harmful if

swallowed.[1] It can cause severe skin burns and eye damage, and may also cause respiratory

irritation.[1][2]

2. What are the proper storage conditions for 4-Aminohexan-1-ol?

To ensure its stability and safety, 4-Aminohexan-1-ol should be stored in a tightly closed

container in a dry and well-ventilated place.[2][3] It is also described as hygroscopic, meaning it

can absorb moisture from the air, so protection from moisture is crucial.[2][3] The storage area

should be locked up.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b2386691?utm_src=pdf-interest
https://www.benchchem.com/product/b2386691?utm_src=pdf-body
https://www.benchchem.com/product/b2386691?utm_src=pdf-body
https://www.benchchem.com/product/b2386691?utm_src=pdf-body
https://www.benchchem.com/product/b2386691?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/547166
https://www.benchchem.com/product/b2386691?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/547166
https://pubchem.ncbi.nlm.nih.gov/compound/547166
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b2386691?utm_src=pdf-body
https://www.benchchem.com/product/b2386691?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC294600100&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC294600100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2386691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. What personal protective equipment (PPE) should I wear when handling 4-Aminohexan-1-
ol?

When handling this chemical, it is essential to wear appropriate personal protective equipment

to prevent exposure. This includes:

Eye/Face Protection: Chemical splash goggles or a face shield that meets NIOSH (US) or

EN 166 (EU) standards.[3][4]

Skin Protection: Chemical-resistant gloves and protective clothing, such as a lab coat or

long-sleeved clothing, to prevent skin contact.[2][3][5]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection may not be required.[2] However, in situations with poor ventilation, or during a

spill or fire, a NIOSH-approved respirator should be worn.[6]

4. What should I do in case of accidental exposure to 4-Aminohexan-1-ol?

Immediate action is crucial in case of exposure. Follow these first-aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek immediate medical attention.[2][3]

Skin Contact: Take off all contaminated clothing immediately and wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation persists, consult a physician.

[2][3]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention if symptoms occur.[2]

Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water

afterward. Seek immediate medical attention.[2]

5. What materials are incompatible with 4-Aminohexan-1-ol?

To prevent hazardous reactions, avoid contact with acids and strong oxidizing agents.[2][3]
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Troubleshooting Guide
Problem Possible Cause Solution

The compound has changed in

appearance or consistency

(e.g., become viscous or

discolored).

The compound is hygroscopic

and may have absorbed

moisture from the air.

Ensure the container is always

tightly sealed when not in use.

Store in a desiccator if

necessary. If the integrity of the

compound is in doubt, it may

be best to dispose of it

according to regulations.

A strong, irritating odor is

noticed when working with the

compound.

This may indicate poor

ventilation or a possible spill.

4-Aminohexan-1-ol can cause

respiratory irritation.[2]

Immediately ensure the work is

being performed in a well-

ventilated area, such as a

fume hood. Check for any

spills. If the odor persists,

evacuate the area and assess

the ventilation system.

Skin or eye irritation occurs

despite wearing PPE.

The personal protective

equipment may be inadequate

or compromised (e.g., a tear in

a glove).

Immediately follow first-aid

procedures for the specific

type of exposure. Re-evaluate

the type of PPE being used to

ensure it is appropriate for

handling this chemical.

Dispose of and replace any

damaged PPE.

A small spill of 4-Aminohexan-

1-ol occurs in the lab.

Accidental spills can happen

during transfer or handling.

For small spills, ensure the

area is well-ventilated and you

are wearing appropriate PPE.

Contain the spill with an inert

absorbent material like sand or

vermiculite.[7] Sweep up the

material and place it in a

sealed, suitable container for

disposal.[3] Avoid dust

formation.[2]
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Quantitative Data Summary
Property Value Source

Molecular Formula C6H15NO PubChem[1]

Molecular Weight 117.19 g/mol PubChem[1]

CAS Number 344240-78-4 PubChem[1]

Boiling Point 206 °C (403 °F) Sigma-Aldrich

Melting Point 16 - 18 °C (61 - 64 °F) Sigma-Aldrich

Density 0.967 g/mL at 25 °C (77 °F) Sigma-Aldrich

Experimental Protocol: General Laboratory
Handling
This protocol outlines the basic steps for safely handling 4-Aminohexan-1-ol in a laboratory

setting.

Preparation and Precautionary Measures:

Before starting any work, review the Safety Data Sheet (SDS) for 4-Aminohexan-1-ol.

Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably a chemical fume hood.[2]

Don the appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.[2][3]

Handling and Dispensing:

Keep the container tightly closed when not in use to prevent moisture absorption and

contamination.[2]

Avoid breathing vapors or mist.[3]
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Avoid contact with skin and eyes.[3]

Wash hands thoroughly after handling the chemical.[2]

Waste Disposal:

Dispose of unused or waste material in a designated, approved waste container.[2]

Follow all local, state, and federal regulations for chemical waste disposal.

Emergency Procedures:

In case of a spill, evacuate the area if necessary. For small spills, contain with an inert

absorbent material and place in a sealed container for disposal.[7]

In case of personal exposure, follow the first-aid measures outlined in the FAQ section.

Safe Handling and Storage Workflow
Caption: Workflow for the safe handling and storage of 4-Aminohexan-1-ol in a laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["4-Aminohexan-1-ol" safe storage and handling
procedures for labs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2386691#4-aminohexan-1-ol-safe-storage-and-
handling-procedures-for-labs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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